Cas no 2171418-95-2 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171418-95-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6234782
• PubChem ID: 165504868
• Update Time: 2025-06-14

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid
• 2171418-95-2
• EN300-1476159
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-2-methylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-3-4-10-19(17-25(31)30-16-9-15-28(30,2)26(32)33)29-27(34)35-18-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,19,24H,3-4,9-10,15-18H2,1-2H3,(H,29,34)(H,32,33)/t19-,28?/m0/s1
• InChI Key： APMJPRBSGVPGEQ-ZAFBDEJNSA-N
• SMILES： OC(C1(C)CCCN1C(C[C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid

Comprehensive Analysis of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2171418-95-2)

The compound 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2171418-95-2) is a highly specialized chiral building block widely used in peptide synthesis and medicinal chemistry. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-methylpyrrolidine-2-carboxylic acid moiety, makes it invaluable for researchers developing novel therapeutics, particularly in the fields of oncology, neurology, and immunology. The growing demand for Fmoc-protected amino acid derivatives in drug discovery underscores its significance.

Recent advancements in peptide-based drug development have spotlighted compounds like CAS No. 2171418-95-2, as they enable precise control over stereochemistry and side-chain modifications. The Fmoc group is particularly favored for its stability under basic conditions and ease of removal under mild conditions, making it ideal for solid-phase peptide synthesis (SPPS). This aligns with current industry trends toward green chemistry and sustainable synthesis methods, where minimizing harsh reagents is prioritized.

The 2-methylpyrrolidine-2-carboxylic acid segment introduces conformational rigidity, which is critical for enhancing peptide stability and bioavailability—a key concern in oral peptide drug formulation. Researchers are increasingly exploring such modifications to address challenges like enzymatic degradation and poor membrane permeability, topics frequently searched in AI-driven drug design platforms. The compound’s S-configuration at the 3-position further ensures compatibility with natural L-amino acids, a feature highly sought after in biopharmaceutical applications.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity and stereochemical integrity of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid. These methods are routinely discussed in forums on quality control in peptide synthesis, reflecting user interest in standardization. Additionally, the compound’s solubility profile in organic solvents like DMF and dichloromethane makes it versatile for diverse reaction conditions, a practical advantage highlighted in high-throughput screening workflows.

In the context of personalized medicine, derivatives of this compound are being investigated for their potential in targeted cancer therapies and immune modulation. Its structural features allow for the incorporation of unnatural amino acids, a strategy gaining traction in next-generation biologics. This aligns with frequent search queries on “peptide therapeutics 2024” and “Fmoc-AA applications”, demonstrating its relevance to cutting-edge research.

From a commercial perspective, CAS No. 2171418-95-2 is available through specialized suppliers catering to pharmaceutical R&D and academic laboratories. Storage recommendations typically emphasize protection from light and moisture, with stability data being a common topic in chemical database inquiries. As the demand for custom peptide synthesis grows, this compound’s role in enabling high-yield, low-impurity production processes will likely expand, further solidifying its niche in the fine chemicals market.